Cas no 3393-64-4 (4-Hydroxy-3-methyl-2-butanone)

• Product Name: 4-Hydroxy-3-methyl-2-butanone
• CAS No: 3393-64-4
• Molecular Formula: C₅H₁₀O₂
• Molecular Weight: 102.1317
• MDL: MFCD00004739
• CID: 84729
• PubChem ID: 18829

4-Hydroxy-3-methyl-2-butanone Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-butanone
• 4-Hydroxy-3-methyl-butan-2-one
• 4-hydroxy-3-methylbutan-2-one
• 1-hydroxy 2-methyl but-3-one
• 1-Hydroxy-2-methyl-3-butanone
• 2-Acetyl-propylalkohol
• 2-Butanone,4-hydroxy-3-methyl
• 4-Hydroxy-3-methyl-butan-2-on
• VVSRECWZBBJOTG-UHFFFAOYSA
• MFCD00004739
• 3393-64-4
• 2-Butanone, 4-hydroxy-3-methyl-, (+)-
• SCHEMBL422046
• 2-Butanone, 4-hydroxy-3-methyl-
• EN300-7138115
• 3-(Hydroxymethyl)-2-butanone
• EINECS 222-238-6
• AI3-04080
• NSC 62078
• FT-0694576
• VVSRECWZBBJOTG-UHFFFAOYSA-
• DTXSID80871018
• SY296786
• CS-0132490
• CHEBI:167070
• NSC62078
• NSC-62078
• NS00049948
• InChI=1/C5H10O2/c1-4(3-6)5(2)7/h4,6H,3H2,1-2H3
• AS-6244
• AKOS006227961
• 4-Hydroxy-3-methyl-2-butanone, 65%, technical grade
• VVSRECWZBBJOTG-UHFFFAOYSA-N
• G29751
• DA-06692

• MDL： MFCD00004739
• InChIKey： VVSRECWZBBJOTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O2/c1-4(3-6)5(2)7/h4,6H,3H2,1-2H3
• SMILES： CC(CO)C(=O)C

Computed Properties

• Exact Mass: 102.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 102.06808
• Heavy Atom Count: 7
• Complexity: 68.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.20380
• PSA: 37.30000
• Refractive Index: n20/D 1.438(lit.)
• Boiling Point: 90-95 °C/15 mmHg(lit.)
• Melting Point: 2.5°C (estimate)
• Flash Point: 79 °C
• Color/Form: Yellow liquid
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Density: 0.993 g/mL at 25 °C(lit.)

4-Hydroxy-3-methyl-2-butanone Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

4-Hydroxy-3-methyl-2-butanone Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%